Cas no 186589-89-9 (2-Fluoro-5-iodophenol)

• Product Name: 2-Fluoro-5-iodophenol
• CAS No: 186589-89-9
• MF: C₆H₄FIO
• MW: 237.998237609863
• MDL: MFCD16659616
• CID: 94980
• PubChem ID: 46911832
• Update Time: 2025-05-19

2-Fluoro-5-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodophenol
• AK-33857
• ANW-48957
• CTK8B5500
• MB14983
• MolPort-009-199-073
• PubChem18134
• SureCN1477169
• 2-fluoro-5-iodo-phenol
• Phenol, 2-fluoro-5-iodo-
• AMBZ0112
• JDGBFLDXIZQLLT-UHFFFAOYSA-N
• FCH1328836
• AM85640
• PC52001
• AX8159859
• AB0023046
• W4030
• ST24028009
• 589F899
• CS-W021694
• DS-12576
• EN300-91919
• FT-0687028
• DTXSID50677241
• 186589-89-9
• MFCD16659616
• SCHEMBL1477169
• A4127
• AKOS015891016

• MDL： MFCD16659616
• Inchi： 1S/C6H4FIO/c7-5-2-1-4(8)3-6(5)9/h1-3,9H
• InChI Key： JDGBFLDXIZQLLT-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)O)F

Computed Properties

• Exact Mass: 237.92900
• Monoisotopic Mass: 237.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 2.085
• Boiling Point: 248.954°C at 760 mmHg
• Flash Point: 104.364°C
• Refractive Index: 1.638
• PSA: 20.23000
• LogP: 2.13590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluoro-5-iodophenol

2-Fluoro-5-Iodophenol (CAS No: 186589-89-9)

2-fluoro-5-iодофенол is a halogenated phenol derivative with the CAS number 186589-89-9. This compound is characterized by the presence of a fluorine atom at the 2-position and an iodine atom at the 5-position on the phenol ring, making it a unique member of the halogenated aromatic compounds family. The combination of these two halogens imparts distinct chemical and physical properties to the molecule, which have been explored in various research studies.

The synthesis of 2-fluoro-5-iодофенол involves a series of multi-step reactions, often starting from phenol derivatives and incorporating halogenation techniques. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for preparing such compounds, reducing production costs and minimizing environmental impact. The compound's structure has been studied extensively using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

One of the most notable applications of 2-fluoro-5-iодофенол is in the field of medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, studies have shown that this compound can serve as a precursor for synthesizing more complex heterocyclic structures, which are known to exhibit promising pharmacological activities.

In addition to its role in drug discovery, 2-fluоро-5-iодофенол has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes and the development of new materials for energy storage applications. Recent research has focused on leveraging its electronic properties to enhance the performance of organic semiconductors and photovoltaic devices.

The chemical reactivity of 2-fluоро-5-iодофенол is another area of active investigation. Due to the electron-withdrawing effects of both fluorine and iodine atoms, this compound exhibits enhanced electrophilic substitution reactivity compared to unsubstituted phenol. This makes it an attractive substrate for various organic transformations, including nucleophilic aromatic substitution and coupling reactions.

From an environmental perspective, understanding the fate and behavior of 2-fluоро-5-iодофенол in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light or in the presence of microbial communities, reducing its persistence in aquatic environments.

In conclusion, 2-fluоро-5-iодофенол (CAS No: 186589-89-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and environmental chemistry.